Butyl[(pyridin-2-yl)methyl]amine hydrochloride

• IUPAC Name: N-(pyridin-2-ylmethyl)butan-1-amine;hydrochloride
• InChI: InChI=1S/C10H16N2.ClH/c1-2-3-7-11-9-10-6-4-5-8-12-10;/h4-6,8,11H,2-3,7,9H2,1H3;1H
• InChI Key: GMTCXUZCAPSTNV-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCC1=CC=CC=N1.Cl
• Molecular Formula: C10H17ClN2
• Molecular Weight: 200.71 g/mol
• CAS No.: 856849-95-1

Description

Butyl[(pyridin-2-yl)methyl]amine hydrochloride is a useful research compound. Its molecular formula is C10H17ClN2 and its molecular weight is 200.71 g/mol. The purity is usually 95%.
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Scientific Research Applications

Catalysis in Ethylene Polymerization

Butyl(pyridin-2-ylmethyl)amine hydrochloride and similar compounds have been utilized in the field of catalysis. For example, certain pyrazolylamine ligands related to butyl(pyridin-2-ylmethyl)amine have been shown to catalyze the oligomerization or polymerization of ethylene when activated with aluminum co-catalysts. The products of these reactions are dependent on the co-catalyst and solvent used. This demonstrates the compound's role in creating different polymeric materials (Obuah et al., 2014).

Formation of Coordination Polymers

Compounds structurally similar to butyl(pyridin-2-ylmethyl)amine hydrochloride have been used in the formation of coordination polymers. For instance, a study used flexible unsymmetrical bis(pyridyl) ligands, related to butyl(pyridin-2-ylmethyl)amine, to create helical silver(I) coordination polymers. These polymers showed significant structural diversity and potential applications in materials science (Zhang et al., 2013).

Synthesis of N-(Pyrrol-2-yl)amines

Another application involves the synthesis of N-(pyrrol-2-yl)amines, a class of compounds used in various chemical syntheses. Compounds structurally similar to butyl(pyridin-2-ylmethyl)amine hydrochloride have been effectively used in synthesizing these amines, demonstrating the versatility of these types of compounds in organic synthesis (Macías et al., 2018).

Corrosion Inhibition

Research has also explored the use of related compounds as corrosion inhibitors. For instance, benzylidene-pyridine-2-yl-amine, which shares structural features with butyl(pyridin-2-ylmethyl)amine hydrochloride, has been studied for its ability to inhibit the corrosion of mild steel in acidic environments (Ashassi-Sorkhabi et al., 2005).

Chemosensor Development

Additionally, derivatives of butyl(pyridin-2-ylmethyl)amine hydrochloride have been synthesized for use as chemosensors. A particular study focused on a bis(pyridine-2-ylmethyl)amine derivative that acts as a colorimetric and fluorescent chemosensor for metal ions, particularly Cu2+. This demonstrates the compound's application in environmental monitoring and biological research (Zheng et al., 2016).

Safety and Hazards

The safety data sheet for a related compound, n-Butylamine, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is highly flammable and harmful if swallowed. It causes severe skin burns and eye damage and may cause respiratory irritation.